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Compound of Interest

Compound Name: 4-Methoxybenzoyl isothiocyanate

Cat. No.: B098682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological relevance of 4-methoxybenzoyl isothiocyanate. The information is

intended to support research and development activities in medicinal chemistry and related

fields.

Core Chemical Properties
4-Methoxybenzoyl isothiocyanate is an aromatic organic compound featuring a methoxy-

substituted benzoyl group attached to an isothiocyanate functional group. Its chemical identity

is well-defined by its molecular formula, weight, and CAS number.

Property Value Reference(s)

CAS Number 16778-84-0

Molecular Formula C₉H₇NO₂S

Molecular Weight 193.22 g/mol

IUPAC Name
4-methoxybenzoyl

isothiocyanate

Boiling Point 122 °C

Flash Point 142.6 °C
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Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of 4-
methoxybenzoyl isothiocyanate.

Infrared (IR) Spectroscopy: The IR spectrum of 4-methoxybenzoyl isothiocyanate is

available through the NIST WebBook, providing insights into its functional groups. Key

expected absorptions would include those for the isothiocyanate (-N=C=S) group, the

carbonyl (C=O) group, and the aromatic ring.

Mass Spectrometry: The mass spectrum (electron ionization) is also available from the NIST

WebBook, allowing for the determination of the molecular weight and fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While a direct public source for the

detailed ¹H and ¹³C NMR spectra of 4-methoxybenzoyl isothiocyanate is not readily

available, it is worth noting that the isothiocyanate carbon can sometimes be difficult to

observe in ¹³C NMR spectra due to its relaxation properties.

Synthesis and Reactivity
The synthesis of 4-methoxybenzoyl isothiocyanate can be achieved through the reaction of

4-methoxybenzoyl chloride with a thiocyanate salt, such as potassium thiocyanate. This

reaction proceeds via a nucleophilic acyl substitution mechanism.

Experimental Protocol: Synthesis of 4-Methoxybenzoyl
Isothiocyanate
This protocol is a general representation based on established methods for the synthesis of

acyl isothiocyanates.

Materials:

4-Methoxybenzoyl chloride

Potassium thiocyanate (KSCN)

Anhydrous aprotic solvent (e.g., acetone, acetonitrile)
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Inert atmosphere (e.g., nitrogen or argon)

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere, dissolve 4-methoxybenzoyl

chloride in an anhydrous aprotic solvent.

Add a stoichiometric equivalent of potassium thiocyanate to the solution.

The reaction mixture is typically stirred at room temperature or gently heated to facilitate the

reaction.

The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC) or infrared spectroscopy (monitoring the disappearance of the acyl

chloride and the appearance of the isothiocyanate peak).

Upon completion, the inorganic salts (e.g., potassium chloride) are removed by filtration.

The solvent is removed from the filtrate under reduced pressure to yield the crude 4-
methoxybenzoyl isothiocyanate.

Further purification can be achieved by distillation under reduced pressure or column

chromatography.
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General Synthesis of 4-Methoxybenzoyl Isothiocyanate
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Caption: Synthesis of 4-Methoxybenzoyl Isothiocyanate.

Reactivity
The isothiocyanate functional group is highly electrophilic and readily reacts with nucleophiles.

The reactivity of 4-methoxybenzoyl isothiocyanate is influenced by the electron-donating

methoxy group on the benzoyl ring. Common reactions involve nucleophilic attack on the

central carbon of the isothiocyanate moiety.

Potential Biological Activity
While specific studies on the biological activity of 4-methoxybenzoyl isothiocyanate are not

widely documented, the broader class of isothiocyanates is well-known for a range of biological

effects, including antimicrobial, anti-inflammatory, and anticancer properties.

Research on structurally related compounds, such as 4-substituted methoxybenzoyl-aryl-

thiazoles, has shown potent anticancer activity. These derivatives have been found to act as

microtubule inhibitors, binding to the colchicine-binding site on tubulin, which leads to an arrest
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of the cell cycle in the G2/M phase and subsequent apoptosis. This suggests that the 4-

methoxybenzoyl scaffold could be a valuable component in the design of novel anticancer

agents.

The general mechanism of action for many biologically active isothiocyanates involves their

ability to react with cellular nucleophiles, such as cysteine residues in proteins, thereby

modulating protein function and impacting various signaling pathways.

Potential Biological Action of 4-Methoxybenzoyl Derivatives
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Caption: Anticancer Mechanism of a 4-Methoxybenzoyl Derivative.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of 4-Methoxybenzoyl Isothiocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098682#4-methoxybenzoyl-isothiocyanate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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